1,2-Distearoyl-3-oleoyl-rac-glycerol
1,2-Distearoyl-3-oleoyl-rac-glycerol
Brand Name:
Vulcanchem
CAS No.:
2190-29-6
VCID:
VC0052905
InChI:
InChI=1S/C57H108O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25,28,54H,4-24,26-27,29-53H2,1-3H3/b28-25-
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC
Molecular Formula:
C57H108O6
Molecular Weight:
889.5 g/mol
1,2-Distearoyl-3-oleoyl-rac-glycerol
CAS No.: 2190-29-6
Reference Standards
VCID: VC0052905
Molecular Formula: C57H108O6
Molecular Weight: 889.5 g/mol
CAS No. | 2190-29-6 |
---|---|
Product Name | 1,2-Distearoyl-3-oleoyl-rac-glycerol |
Molecular Formula | C57H108O6 |
Molecular Weight | 889.5 g/mol |
IUPAC Name | [2-octadecanoyloxy-3-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate |
Standard InChI | InChI=1S/C57H108O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25,28,54H,4-24,26-27,29-53H2,1-3H3/b28-25- |
Standard InChIKey | YFFIQXNTTVSKJC-FVDSYPCUSA-N |
Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCC/C=C\CCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC |
SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC |
Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCC |
Synonyms | (Z)-9-Octadecenoic Acid 2,3-Bis[(1-oxooctadecyl)oxy]propyl Ester; 2,3-Distearo-1-olein; 3-Oleo-1,2-di-stearin; (±)-Glycerol 1,2-Distearate 3-oleate; 1,2-Distearo-3-olein; 1,2-Distearoyl-3-oleoyl-rac-glycerol; 1-Oleo-2,3-distearin; 1-Oleoyl distearin; |
PubChem Compound | 9544153 |
Last Modified | Nov 11 2021 |
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